Cas no 2024376-15-4 (1-(oxolan-2-yl)propane-2-thiol)

• Product Name: 1-(oxolan-2-yl)propane-2-thiol
• CAS No: 2024376-15-4
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 6271822
• PubChem ID: 149358309
• Update Time: 2025-07-20

1-(oxolan-2-yl)propane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-2-yl)propane-2-thiol
• EN300-1289271
• 2024376-15-4

• Inchi： 1S/C7H14OS/c1-6(9)5-7-3-2-4-8-7/h6-7,9H,2-5H2,1H3
• InChI Key： YHKCXOXOCDXGSW-UHFFFAOYSA-N
• SMILES： SC(C)CC1CCCO1

Computed Properties

• Exact Mass: 146.07653624g/mol
• Monoisotopic Mass: 146.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 10.2Ų

Additional information on 1-(oxolan-2-yl)propane-2-thiol

Recent Advances in the Study of 1-(Oxolan-2-yl)propane-2-thiol (CAS: 2024376-15-4) in Chemical Biology and Pharmaceutical Research

The compound 1-(oxolan-2-yl)propane-2-thiol (CAS: 2024376-15-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1-(oxolan-2-yl)propane-2-thiol as a building block in the synthesis of novel bioactive molecules. Its thiol functional group and tetrahydrofuran (THF) ring structure make it an attractive candidate for the development of prodrugs and enzyme inhibitors. Researchers have successfully incorporated this compound into various scaffolds, demonstrating its potential in modulating key biological pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers explored the compound's ability to act as a Michael acceptor in thiol-mediated reactions. The study revealed that 1-(oxolan-2-yl)propane-2-thiol exhibits selective reactivity with cysteine residues in target proteins, suggesting its potential as a tool for protein modification and drug targeting. This property could be particularly valuable in the development of covalent inhibitors for challenging therapeutic targets.

Another significant advancement comes from recent pharmacokinetic studies investigating the metabolic stability of 1-(oxolan-2-yl)propane-2-thiol. Data presented at the American Chemical Society's annual meeting indicate that the compound demonstrates favorable metabolic profiles in preclinical models, with improved oral bioavailability compared to similar thiol-containing compounds. These findings suggest its potential as a lead compound for further optimization in drug discovery programs.

The compound's application in antimicrobial research has also shown promise. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-(oxolan-2-yl)propane-2-thiol exhibit potent activity against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The study proposed that the compound's unique structure may help bypass common resistance mechanisms, offering new avenues for antibiotic development.

In the field of chemical biology, researchers have utilized 1-(oxolan-2-yl)propane-2-thiol as a versatile probe for studying thiol-disulfide exchange reactions. Its stability under physiological conditions and selective reactivity make it an excellent tool for investigating redox biology and oxidative stress pathways. Recent work published in Nature Chemical Biology demonstrated its utility in mapping protein thiol modifications in live cells.

Looking forward, the pharmaceutical industry has shown increasing interest in this compound as a potential scaffold for developing new therapeutics. Several patent applications filed in the past year describe novel synthetic routes to 1-(oxolan-2-yl)propane-2-thiol derivatives with improved pharmacological properties. These developments suggest that the compound may soon transition from a research tool to a clinically relevant pharmacophore.

In conclusion, the growing body of research on 1-(oxolan-2-yl)propane-2-thiol (CAS: 2024376-15-4) highlights its multifaceted potential in chemical biology and pharmaceutical applications. From its use as a synthetic building block to its promising biological activities, this compound continues to reveal new possibilities for drug discovery and development. Future research directions may focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications across various disease areas.